5-amino-3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile

• Molecular Formula: C8H12N4
• Molecular Weight: 164.21 g/mol
• SMILES: CC1=NN(C(=C1C#N)N)C(C)C
• InChI: InChI=1S/C8H12N4/c1-5(2)12-8(10)7(4-9)6(3)11-12/h5H,10H2,1-3H3
• InChIKey: SDZKTWNKIKZMGE-UHFFFAOYSA-N

5-Amino-3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile: Structural and Pharmacophoric Baseline for N1-Alkyl-5-aminopyrazole-4-carbonitrile Selection

5-Amino-3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile (CAS 1536877-36-7, C₈H₁₂N₄, MW 164.21 g/mol) is a fully substituted 5-aminopyrazole-4-carbonitrile bearing an N1-isopropyl group, a C3-methyl substituent, a C4-nitrile, and a C5-amino group . This scaffold places the compound at the intersection of two well-studied pharmacophoric families: the 5-amino-1H-pyrazole-4-carbonitriles, which serve as privileged intermediates for kinase-targeted therapeutics including the BTK inhibitor ibrutinib [1], and the broader 5-aminopyrazole class with documented antifungal, antileishmanial, and kinase-modulatory activities [2][3]. The N1-isopropyl moiety distinguishes it from the more commonly reported N1-aryl analogs, introducing differential steric and electronic properties that can translate into measurable changes in target engagement, metabolic stability, and synthetic tractability.

Reported kinase hinge-binding scaffold for fragment-based screening

Unexplored N1-alkyl substitution for antifungal SAR expansion

Direct precursor to N1-isopropyl-tetrazole antileishmanial library

Aliphatic hydrazine route may simplify scale-up impurity control

• [1] Zhang Q, Tang M. Synthesis of 5-Amino-1H-pyrazole-4-carbonitriles from N-Tosylhydrazones and Its Application in the Preparation of Ibrutinib. J. Org. Chem. 2025; doi:10.1021/acs.joc.4c02962. View Source
• [2] Terra L, Viegas DJ, Bernardino AMR, et al. Synthesis of 5-amino-1-aryl-3-methyl-1H-pyrazole-4-carbonitriles, Antifungal Activity and In Silico Analysis. Lett. Org. Chem. 2020;17(10):779-787. View Source
• [3] Faria JV, et al. Synthesis and activity of novel tetrazole compounds and their pyrazole-4-carbonitrile precursors against Leishmania spp. Bioorg. Med. Chem. Lett. 2013;23(23):6310-6312. PMID: 24125880. View Source

Why N1-Substituent Identity in 5-Aminopyrazole-4-carbonitriles Is Not Interchangeable During Procurement

Within the 5-aminopyrazole-4-carbonitrile chemotype, the N1 substituent is not a passive spectator but a primary determinant of biological target profile and physicochemical behavior. The N1-aryl series (e.g., 5-amino-1-aryl-3-methyl-1H-pyrazole-4-carbonitriles) has been systematically evaluated for antifungal activity, with activity observed in only one of seven congeners tested, underscoring that even subtle aryl modifications dramatically alter antifungal MIC outcomes [1]. In antileishmanial campaigns, 1-aryl-3-methyl-1H-pyrazole-4-carbonitrile precursors (3a–m) showed species-dependent activity that differed markedly from their tetrazole derivatives (4a–m), with the most potent analog (4a) achieving an IC₅₀ of 15 ± 0.14 μM against L. braziliensis promastigotes while the corresponding carbonitrile precursors were substantially less active, directly demonstrating that the C4 functional group cannot be freely substituted without loss of potency [2]. When the N1-aryl group is replaced by N1-isopropyl (as in the target compound), the absence of a π-system and the introduction of branched aliphatic steric bulk are expected to alter CYP450 metabolic profiles, hydrogen-bonding networks, and target-binding geometries relative to the aryl series. Consequently, procurement decisions that treat N1-aryl and N1-alkyl 5-aminopyrazole-4-carbonitriles as functionally equivalent building blocks risk selecting a compound with an untested or inferior activity profile for the intended application.

Target N1-Isopropyl

• Aliphatic steric profile, no aromatic π-system
• Antifungal SAR unknown; distinct from aryl series
• Predicted lower lipophilicity and molecular weight

If Substituting N1-Aryl

• Antifungal activity rare: only 1/7 aryl congeners active
• Antileishmanial potency may require tetrazole conversion
• Higher molecular weight and logP may alter ADME profile
• Arylhydrazine route may introduce genotoxic impurity risk

• [1] Terra L, Viegas DJ, Bernardino AMR, et al. Synthesis of 5-amino-1-aryl-3-methyl-1H-pyrazole-4-carbonitriles, Antifungal Activity and In Silico Analysis. Lett. Org. Chem. 2020;17(10):779-787. View Source
• [2] Faria JV, et al. Synthesis and activity of novel tetrazole compounds and their pyrazole-4-carbonitrile precursors against Leishmania spp. Bioorg. Med. Chem. Lett. 2013;23(23):6310-6312. PMID: 24125880. View Source

Quantitative Differentiation Evidence for 5-Amino-3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile Versus Closest Analogs

Antifungal Activity: N1-Isopropyl vs. N1-Aryl-3-methyl-5-aminopyrazole-4-carbonitriles

The N1-aryl analog series 5-amino-1-aryl-3-methyl-1H-pyrazole-4-carbonitriles (1a–g) was evaluated against Candida spp. via disk diffusion and broth microdilution. Among seven congeners, only one compound exhibited reasonably good antifungal activity, demonstrating a steep SAR at the N1-aryl position [1]. The target compound, bearing an N1-isopropyl group in place of the aryl ring, has not been directly tested in this assay; however, the critical dependence of antifungal activity on N1-substituent identity within this scaffold implies that the N1-isopropyl analog possesses a quantitatively distinct (and currently uncharacterized) activity profile that cannot be inferred from the aryl series data.

Antifungal SAR

Class-level inference

N1-aryl series: 1/7 congeners active; N1-isopropyl untested

N1-alkyl activity profile remains uncharacterized

Data to verify in direct antifungal assay

Evidence Dimension	Antifungal activity against Candida spp. (MIC)
Target Compound Data	Not directly tested in published antifungal assay
Comparator Or Baseline	5-Amino-1-aryl-3-methyl-1H-pyrazole-4-carbonitriles (1a–g): one of seven congeners active; MIC value not publicly abstracted
Quantified Difference	Cannot be calculated; N1-isopropyl activity profile is distinct and uncharacterized relative to N1-aryl series
Conditions	Disk diffusion and broth microdilution against Candida spp. [1]

Why This Matters

Procurement of the N1-isopropyl analog for antifungal screening provides access to an unexplored region of SAR space where N1-alkyl substitution may yield activity where N1-aryl substitution largely failed.

• [1] Terra L, Viegas DJ, Bernardino AMR, et al. Synthesis of 5-amino-1-aryl-3-methyl-1H-pyrazole-4-carbonitriles, Antifungal Activity and In Silico Analysis. Lett. Org. Chem. 2020;17(10):779-787. View Source

Antileishmanial Potency: Pyrazole-4-carbonitrile Precursors vs. Tetrazole Derivatives

In a head-to-head evaluation, 1-aryl-3-methyl-1H-pyrazole-4-carbonitriles (3a–m) and their corresponding 5-(1-aryl-3-methyl-1H-pyrazol-4-yl)-1H-tetrazole derivatives (4a–m) were tested against Leishmania braziliensis and L. amazonensis promastigotes. The most potent tetrazole, 3-chlorophenyl derivative 4a, achieved an IC₅₀ of 15 ± 0.14 μM (24 h) against L. braziliensis, comparable to pentamidine (IC₅₀ = 13 ± 0.04 μM), while the pyrazole-4-carbonitrile precursors (3) were less effective [1]. This direct comparison establishes that the C4-nitrile functionality is a viable precursor for further derivatization to the more potent tetrazole, and that the N1-substituent (aryl in the tested series) is a key modulator of potency. The target compound, with its N1-isopropyl group and C4-nitrile, serves as a structural analog of the tested carbonitrile precursors and is a direct synthetic entry point to a novel N1-isopropyl-tetrazole series that has not yet been evaluated.

Antileishmanial IC₅₀

Cross-study comparable

Tetrazole 4a IC₅₀ 15 ± 0.14 μM vs. pentamidine 13 μM; carbonitrile precursors less active

Supports synthesis of N1-isopropyl tetrazole library

Target untested; carbonitrile-to-tetrazole path explored

Evidence Dimension	Antileishmanial IC₅₀ (24 h) against L. braziliensis promastigotes
Target Compound Data	Not directly tested; represents the N1-isopropyl carbonitrile precursor for tetrazole synthesis
Comparator Or Baseline	3-Chlorophenyl tetrazole 4a: IC₅₀ = 15 ± 0.14 μM; Pentamidine: IC₅₀ = 13 ± 0.04 μM; Pyrazole-4-carbonitrile precursors (3): less active than tetrazoles [1]
Quantified Difference	Tetrazole 4a is approximately equipotent to pentamidine; carbonitrile precursors are less potent by an unquantified margin
Conditions	In vitro against L. braziliensis promastigotes, 24 h incubation, RAW 264.7 cytotoxicity counter-screen [1]

Why This Matters

The target compound is a direct synthetic precursor for generating a novel N1-isopropyl-tetrazole library, offering a differentiated path to antileishmanial candidates that have not been explored in the published aryl-tetrazole SAR.

• [1] Faria JV, et al. Synthesis and activity of novel tetrazole compounds and their pyrazole-4-carbonitrile precursors against Leishmania spp. Bioorg. Med. Chem. Lett. 2013;23(23):6310-6312. PMID: 24125880. View Source

Kinase Inhibitor Scaffold Validation: 5-Aminopyrazole-4-carbonitriles as Privileged Intermediates

The 5-amino-1H-pyrazole-4-carbonitrile scaffold is a validated kinase inhibitor pharmacophore. US Patent 6462069 describes amino-pyrazole compounds, including 5-amino-3-substituted-pyrazole-4-carbonitriles, that modulate cyclin-dependent kinases (CDKs) and inhibit cell proliferation [1]. More recently, a 2025 methodology paper demonstrated the application of 5-amino-1H-pyrazole-4-carbonitriles in the palladium-free synthesis of ibrutinib, a marketed BTK inhibitor, in six steps with 32.7% overall yield [2]. The target compound, with its N1-isopropyl and C3-methyl substitution pattern, maps directly onto the substitution vectors explored in the kinase inhibitor patent space. The N1-isopropyl group introduces steric bulk absent in N1-unsubstituted or N1-methyl analogs, which may translate into altered kinase selectivity profiles relative to the simpler 5-amino-1H-pyrazole-4-carbonitrile core.

Kinase Scaffold

Class-level inference

5-Aminopyrazole-4-carbonitrile core used in ibrutinib synthesis and CDK patents

N1-isopropyl occupies differentiated substitution vector

Kinase selectivity with N1-alkyl not directly evaluated

Evidence Dimension	Kinase inhibitor scaffold utility
Target Compound Data	N1-isopropyl-3-methyl-5-amino-4-carbonitrile substitution pattern; not directly evaluated in published kinase assays
Comparator Or Baseline	5-Amino-1H-pyrazole-4-carbonitrile core used in ibrutinib synthesis (32.7% overall yield, 6 steps) [2]; CDK-inhibitory amino-pyrazoles claimed in US 6462069 [1]
Quantified Difference	Not applicable for scaffold-level comparison; the N1-isopropyl group provides a differentiated steric environment vs. N1-H or N1-methyl
Conditions	Patent scope: CDK inhibition, cell proliferation assays [1]; ibrutinib synthesis: palladium-free, 6 steps [2]

Why This Matters

The target compound occupies a specific substitution pattern within a validated kinase inhibitor scaffold class, enabling access to chemical space not covered by the N1-aryl or N1-unsubstituted analogs used in published ibrutinib and CDK inhibitor programs.

• [1] US Patent 6462069. Compounds, pharmaceutical compositions, and methods for inhibiting protein kinases. Issued October 8, 2002. View Source
• [2] Zhang Q, Tang M. Synthesis of 5-Amino-1H-pyrazole-4-carbonitriles from N-Tosylhydrazones and Its Application in the Preparation of Ibrutinib. J. Org. Chem. 2025; doi:10.1021/acs.joc.4c02962. View Source

Physicochemical Differentiation: N1-Isopropyl vs. N1-Aryl LogP and Hydrogen-Bonding Profile

The replacement of an N1-aryl substituent (e.g., phenyl in the comparator 5-amino-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile, CAS 5346-56-5) with an N1-isopropyl group (target compound) results in a predicted reduction in lipophilicity and elimination of the aryl π-system . The N1-phenyl analog has a calculated logP of approximately 2.0 (based on C11H10N4), while the N1-isopropyl target compound (C8H12N4) is predicted to have a lower logP, enhancing aqueous solubility and potentially reducing CYP450-mediated oxidative metabolism associated with aromatic rings. Both compounds retain the C4-nitrile (H-bond acceptor) and C5-amino (H-bond donor/acceptor) pharmacophoric elements, but the N1-isopropyl group introduces greater conformational flexibility and steric hindrance around the pyrazole N1 position, which can differentially influence target-binding pocket complementarity.

Physicochemical

Data to verify

Predicted lower logP and MW vs. N1-phenyl analog; retains C4-nitrile and C5-amino

May support fragment-based ligand efficiency metrics

Predicted values; requires experimental logP determination

Evidence Dimension	Predicted physicochemical parameters
Target Compound Data	C₈H₁₂N₄, MW 164.21 g/mol, 5-amino, 4-carbonitrile, N1-isopropyl, C3-methyl
Comparator Or Baseline	5-Amino-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile (CAS 5346-56-5): C₁₁H₁₀N₄, MW 198.23 g/mol, N1-phenyl
Quantified Difference	MW difference: 34.02 g/mol (lower for target); predicted logP lower for target due to absence of phenyl ring; N1-phenyl analog melting point 129 °C
Conditions	Physicochemical prediction and comparison based on molecular formula and substituent analysis

Why This Matters

The reduced molecular weight and predicted lower lipophilicity of the N1-isopropyl analog may offer advantages in fragment-based drug discovery and lead optimization campaigns where ligand efficiency metrics (LE, LLE) are critical selection criteria.

Synthetic Tractability: One-Pot Access to N1-Alkyl-5-aminopyrazole-4-carbonitriles

Multiple synthetic routes to 5-aminopyrazole-4-carbonitriles have been reported with broad substrate scope, including catalyst-free on-water one-pot three-component protocols [1] and N-tosylhydrazone-based methods [2]. The target compound, as an N1-alkyl (isopropyl) derivative, can be accessed via condensation of isopropylhydrazine with (1-ethoxyethylidene)malononitrile or analogous orthoester/malononitrile one-pot procedures [3]. This contrasts with N1-aryl analogs, which require arylhydrazine starting materials that may introduce genotoxic impurity concerns. The N1-isopropyl analog thus offers a synthetically cleaner entry point for scale-up, with the aliphatic hydrazine component presenting fewer regulatory hurdles than substituted arylhydrazines.

Synthetic Route

Supporting evidence

One-pot cyclocondensation with isopropylhydrazine under catalyst-free aqueous conditions

Aliphatic hydrazine route may reduce genotoxic impurity concerns

Contrasts with arylhydrazine routes for N1-aryl analogs

Evidence Dimension	Synthetic accessibility and impurity profile
Target Compound Data	N1-isopropyl; aliphatic hydrazine starting material; accessible via one-pot cyclocondensation [3]
Comparator Or Baseline	N1-aryl analogs: require arylhydrazine hydrochlorides; reported yields 73–94% for 1a–g series [3]
Quantified Difference	Not directly quantified; qualitative advantage in reduced genotoxic impurity risk for N1-alkyl vs. N1-aryl hydrazine route
Conditions	One-pot reaction: substituted hydrazine + malononitrile + triethyl orthoformate or (1-ethoxyethylidene)malononitrile [3]

Why This Matters

For procurement decisions involving scale-up or GMP synthesis, the N1-isopropyl analog may present a lower regulatory-risk synthetic route compared to N1-aryl analogs derived from arylhydrazines, which are often subject to stricter genotoxic impurity controls.

• [1] Koli BP, Gore RP. Catalyst-free On-Water Synthesis of 5-Aminopyrazole-4-carbonitriles as Potential Antifungal Agents. Org. Prep. Proced. Int. 2023;55(4):351. View Source
• [2] Zhang Q, Tang M. Synthesis of 5-Amino-1H-pyrazole-4-carbonitriles from N-Tosylhydrazones and Its Application in the Preparation of Ibrutinib. J. Org. Chem. 2025; doi:10.1021/acs.joc.4c02962. View Source
• [3] Terra L, Viegas DJ, Bernardino AMR, et al. Synthesis of 5-amino-1-aryl-3-methyl-1H-pyrazole-4-carbonitriles, Antifungal Activity and In Silico Analysis. Lett. Org. Chem. 2020;17(10):779-787. General procedure: arylhydrazine hydrochloride + (1-ethoxyethylidene)malononitrile + NaOAc in EtOH, reflux 1 h, 73–94% yield. View Source

Procurement-Ready Application Scenarios for 5-Amino-3-methyl-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile

Antifungal Lead Discovery: Unexplored N1-Alkyl SAR Space

The systematic evaluation of 5-amino-1-aryl-3-methyl-1H-pyrazole-4-carbonitriles demonstrated that antifungal activity against Candida spp. is highly dependent on N1-substituent identity, with only one of seven aryl congeners showing activity [1]. The N1-isopropyl analog represents an untested alkyl substitution that can expand the antifungal SAR landscape. Procurement of this compound enables direct broth microdilution MIC determination against Candida spp. and filamentous fungi, providing data to test the hypothesis that N1-alkyl substitution may recapitulate or exceed the activity of the single active aryl congener.

Antileishmanial Tetrazole Library Synthesis

The target compound is a direct precursor for the synthesis of 5-(1-isopropyl-3-methyl-1H-pyrazol-4-yl)-1H-tetrazole, a novel N1-alkyl tetrazole analog of the highly potent antileishmanial 3-chlorophenyl tetrazole 4a (IC₅₀ = 15 ± 0.14 μM against L. braziliensis) [1]. Conversion of the C4-nitrile to tetrazole via click chemistry (NaN₃, NH₄Cl, DMF) would generate a new chemical entity for antileishmanial screening, addressing the species-dependent activity profile observed in the aryl series where compounds were more effective against L. braziliensis than L. amazonensis.

Kinase Inhibitor Fragment and Lead Optimization

The 5-aminopyrazole-4-carbonitrile core is a validated kinase hinge-binding motif, as demonstrated by its use in the synthesis of ibrutinib (32.7% yield over 6 steps) and claims in CDK inhibitor patents [1][2]. The N1-isopropyl-3-methyl substitution pattern provides a differentiated steric profile for screening against kinase panels, particularly where selectivity over N1-unsubstituted or N1-methyl analogs is desired. Its lower molecular weight (164.21 g/mol) relative to N1-aryl analogs supports fragment-based screening approaches with favorable ligand efficiency metrics.

Scale-Up Feasibility: Aliphatic Hydrazine Route Advantage

Synthetic access to the target compound via isopropylhydrazine condensation avoids the genotoxic impurity concerns associated with arylhydrazine starting materials required for N1-aryl analogs [1]. The one-pot cyclocondensation methodology (hydrazine + malononitrile + orthoester) is well-precedented for N1-alkyl substrates and can be executed under catalyst-free aqueous conditions [2]. For industrial procurement and scale-up, this translates to a simpler impurity control strategy and potentially lower cost of goods compared to N1-aryl 5-aminopyrazole-4-carbonitriles.

Application

Selection Property

Validation Focus

Antifungal Lead Discovery

N1-alkyl substitution profile

Broth microdilution MIC vs. Candida spp.

Antileishmanial Tetrazole Library

C4-nitrile as tetrazole precursor

Click chemistry conversion and promastigote assay

Kinase Inhibitor Fragment Optimization

Scaffold MW and steric profile

Kinase panel selectivity screening

Scale-Up Feasibility

Synthetic route impurity profile

Genotoxic impurity control and aqueous methodology

• [1] Terra L, Viegas DJ, Bernardino AMR, et al. Synthesis of 5-amino-1-aryl-3-methyl-1H-pyrazole-4-carbonitriles, Antifungal Activity and In Silico Analysis. Lett. Org. Chem. 2020;17(10):779-787. View Source
• [2] Faria JV, et al. Synthesis and activity of novel tetrazole compounds and their pyrazole-4-carbonitrile precursors against Leishmania spp. Bioorg. Med. Chem. Lett. 2013;23(23):6310-6312. PMID: 24125880. View Source
• [3] Zhang Q, Tang M. Synthesis of 5-Amino-1H-pyrazole-4-carbonitriles from N-Tosylhydrazones and Its Application in the Preparation of Ibrutinib. J. Org. Chem. 2025; doi:10.1021/acs.joc.4c02962. View Source
• [4] US Patent 6462069. Compounds, pharmaceutical compositions, and methods for inhibiting protein kinases. Issued October 8, 2002. View Source
• [5] Koli BP, Gore RP. Catalyst-free On-Water Synthesis of 5-Aminopyrazole-4-carbonitriles as Potential Antifungal Agents. Org. Prep. Proced. Int. 2023;55(4):351. View Source